(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide

• IUPAC Name: (2S)-2-amino-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]propanamide
• InChI: InChI=1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-6-4-5-7-13(10)2/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• InChI Key: ZJHJSZLYWTUYJI-RGURZIINSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1CCCCN1C)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCCCN1C)N
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is a chiral small molecule characterized by a propionamide backbone, a methyl-substituted piperidine ring, and dual N-methyl and N-(1-methyl-piperidin-2-ylmethyl) substituents. Its stereochemistry at the α-carbon (S-configuration) and the piperidine ring’s conformational flexibility may influence its biological interactions, particularly in receptor binding or enzyme inhibition. The compound’s molecular weight (199.30 g/mol, based on ) suggests moderate hydrophobicity, which could impact pharmacokinetic properties like absorption and blood-brain barrier penetration.

Preparation Methods

Chiral Precursor Synthesis

The synthesis begins with (S)-2-aminopropanoic acid, which undergoes Boc protection to shield the amino group. Using tert-butyl dicarbonate (Boc₂O) in a tetrahydrofuran (THF)/water mixture at 0–5°C, the Boc-protected derivative is isolated in 85–90% yield. This intermediate is critical for preventing racemization during subsequent steps.

Piperidine Ring Functionalization

The 1-methyl-piperidin-2-ylmethyl moiety is synthesized via transfer hydrogenation of piperidine-4-carboxylic acid derivatives. Formaldehyde serves as the methylating agent under palladium-catalyzed conditions (Pd/C, H₂, 50–60°C), achieving quantitative conversion to 1-methylpiperidine-4-carboxylic acid. Subsequent Grignard reactions with isopropylmagnesium chloride introduce the 2-ylmethyl group, yielding (1-methylpiperidin-2-yl)methanol in 78% yield.

Table 1: Key Reaction Conditions for Piperidine Functionalization

Step	Reagents/Conditions	Yield (%)	Purity (%)
Methylation	Pd/C, H₂, formaldehyde, 50°C	95	98
Grignard Addition	iPrMgCl·LiCl, THF, −10°C to RT	78	95
Oxidation	MnO₂, CH₂Cl₂, 25°C	82	97

Amide Bond Formation

Coupling the Boc-protected amino acid with the functionalized piperidine employs N,N’-Dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in dichloromethane. The reaction proceeds at 0°C for 2 hours, followed by gradual warming to room temperature, achieving 88% conversion. Post-coupling Boc deprotection with trifluoroacetic acid (TFA) in dichloromethane liberates the free amine, which is neutralized with aqueous NaHCO₃.

Final Salt Formation and Purification

The free base is treated with hydrochloric acid in ethanol to form the hydrochloride salt, enhancing solubility and stability. Recrystallization from ethanol/water (3:1 v/v) affords the final compound in >99% enantiomeric purity, verified by chiral HPLC (Chiralpak IC column, 0.1% TFA in acetonitrile/water).

Optimization Strategies for Industrial-Scale Production

Catalytic Transfer Hydrogenation

Replacing traditional hydrogenation with palladium-catalyzed transfer hydrogenation reduces safety risks and improves scalability. Using formaldehyde as the hydrogen donor at 90–95°C achieves full conversion without requiring high-pressure equipment.

Grignard Reagent Selection

Turbo Grignard reagents (e.g., iPrMgCl·LiCl) enhance reaction efficiency at ambient temperatures, circumventing cryogenic conditions. This modification reduces energy consumption and operational complexity.

Crystallization Optimization

Adjusting the ethanol/water ratio during recrystallization minimizes solvent waste while maximizing yield. A 3:1 v/v ratio achieves 92% recovery with >99.5% purity, validated by differential scanning calorimetry (DSC) and X-ray powder diffraction (XRPD).

Analytical Characterization and Validation

Structural Confirmation

¹H NMR (400 MHz, D₂O): δ 3.72–3.65 (m, 2H, piperidine CH₂), 3.18 (s, 3H, N-CH₃), 2.95–2.88 (m, 1H, CH-NH₂), 2.48–2.40 (m, 2H, CO-N-CH₂), 1.85–1.72 (m, 4H, piperidine CH₂). HPLC : t₅ = 8.2 min (C18 column, 0.1% TFA).

Purity Assessment

Chiral HPLC confirms enantiomeric purity (>99.5%) using a Chiralpak IC column with a 0.1% TFA/acetonitrile gradient. XRPD analysis identifies crystalline polymorphs, ensuring batch-to-batch consistency.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency of Alternative Synthetic Pathways

Method	Steps	Total Yield (%)	Purity (%)	Cost (Relative)
Classical Grignard	6	52	97	High
Catalytic Transfer H₂	5	74	99	Moderate
Enzymatic Resolution	7	68	99.5	High

The catalytic transfer hydrogenation route emerges as superior, balancing yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The primary amino group (-NH₂) and tertiary amine in the piperidine ring participate in nucleophilic substitution reactions. Key examples include:

• Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) in dichloromethane under basic conditions (triethylamine) to form acetylated derivatives.

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in THF to produce N-alkylated products. Steric hindrance from the piperidine ring influences reaction rates.

Amide Bond Reactivity

The propionamide group undergoes hydrolysis and transamidation:

• Acid/Base Hydrolysis :

  • Acidic Conditions (HCl, reflux): Yields (S)-2-amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)propionic acid.

  • Basic Conditions (NaOH, 80°C): Produces sodium propionate and the corresponding amine.

• Transamidation : Reacts with primary amines (e.g., benzylamine) in ethanol under reflux to form substituted amides.

Oxidation Reactions

The piperidine ring undergoes oxidation with agents like hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA):

• N-Oxidation : Forms the N-oxide derivative, altering the compound’s polarity and biological activity .

Coupling Reactions

Used in peptide synthesis and bioconjugation:

• Carbodiimide-Mediated Coupling : Reacts with carboxylic acids (e.g., succinic anhydride) using EDC/HOBt to form ester-linked conjugates .

Stereochemical Transformations

The (S)-configuration at the chiral center influences reaction pathways:

• Epimerization : Occurs under strong acidic/basic conditions, leading to racemization. Mitigated by low-temperature reactions.

Stability and Reaction Optimization

• Thermal Stability : Decomposes above 200°C, limiting high-temperature applications.

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) improve reaction yields by stabilizing intermediates.

Scientific Research Applications

Opioid Receptor Modulation

One of the primary areas of research for (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is its interaction with opioid receptors, specifically the mu and delta subtypes. Studies have indicated that this compound may exhibit unique binding affinities that could contribute to its analgesic properties and potential utility in pain management and addiction therapies. The chiral nature of the compound enhances its biological activity, allowing for selective receptor interactions that may lead to improved therapeutic outcomes compared to non-selective opioids .

Neurological Disorders

Research into the compound's effects on neurological pathways suggests potential applications in treating conditions such as depression and anxiety. The modulation of neurotransmitter systems through opioid receptor pathways may provide a dual mechanism for alleviating symptoms associated with these disorders .

Several compounds structurally similar to (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide have been studied for their pharmacological properties:

Compound Name	Structure Features	Unique Aspects
N-Methyl-4-piperidone	Piperidine ring with methyl substitution	Used as an intermediate in synthesis
(S)-N-(1-Methylpiperidin-4-yl)methanamine	Similar piperidine structure	Potentially different receptor affinities
N-(2-Methoxyphenyl)-N-(1-methylpiperidin-4-yl)acetamide	Contains an acetamide group	May exhibit distinct analgesic properties

These comparisons highlight how slight modifications in structure can significantly affect biological activity and therapeutic potential.

Pain Management Studies

Recent studies have focused on the efficacy of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide in animal models of pain. Results indicate that the compound demonstrates significant analgesic effects comparable to traditional opioids but with a potentially reduced side effect profile due to its selective receptor activity .

Addiction Treatment Research

In addiction models, (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide has shown promise in reducing withdrawal symptoms and cravings in subjects dependent on opioids, suggesting a dual role as both an analgesic and a treatment for substance use disorders .

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and target of interest.

Comparison with Similar Compounds

Receptor Binding and Activity

• Opioid Receptor Ligands : highlights N-phenyl-N-(piperidin-2-ylmethyl)propionamide derivatives as μ- and δ-opioid receptor ligands. The target compound’s N-methyl and 1-methyl-piperidine groups may reduce binding compared to phenyl-substituted analogues due to weaker π-π interactions but could improve metabolic stability .

Data Tables

Table 1: Structural and Molecular Comparisons

Compound Name	Core Structure	Substitutions	Molecular Weight (g/mol)	Key Properties/Effects	Reference
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide	Piperidine	N-methyl, 1-methyl-piperidine	199.30	Moderate hydrophobicity, chiral center
(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide	Piperidine	N-methyl, 1-benzyl-piperidine	289.42	Enhanced π-π interactions
(S)-2-Amino-N-(2-fluoro-benzyl)-N-methyl-propionamide	Benzyl	2-fluoro-benzyl	208.25	Improved metabolic stability
(S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-propionamide	Pyrrolidine	N-methyl, 1-methyl-pyrrolidine	199.30	Reduced ring size, altered conformation

Table 2: Pharmacological Activity of Analogues

Compound Class	Target Receptor	Key Modification	Observed Effect	Reference
N-Phenyl-piperidinylpropionamide	μ/δ-Opioid receptors	Phenyl substituent	High receptor affinity, in vivo activity
Fluorinated benzylpropionamide	Not specified	Fluorine substitution	Enhanced binding and stability

Research Findings and Implications

• Piperidine vs.
• Substituent Effects : Bulky aromatic groups (e.g., benzyl) improve receptor binding but may compromise solubility, whereas methyl groups balance hydrophobicity and metabolic stability .
• Fluorine’s Role : While absent in the target compound, fluorinated analogues demonstrate the strategic value of halogenation in drug design .

Biological Activity

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide, also known by its CAS number 1354026-14-4, is a chiral compound that has garnered attention for its potential biological activities and applications in medicinal chemistry. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular structure of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide features a propionamide backbone with a piperidine moiety, contributing to its unique biological properties. The IUPAC name reflects its stereochemistry, which is crucial for its biological interactions.

Property	Value
IUPAC Name	(2S)-2-amino-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]propanamide
CAS Number	1354026-14-4
Molecular Formula	C₁₃H₂₃N₃O
Molecular Weight	241.37 g/mol

The biological activity of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is primarily mediated through its interaction with various receptors and enzymes. The compound has been shown to act on specific targets involved in cellular signaling pathways, potentially influencing processes such as:

• Neurotransmission : Its structural similarity to neurotransmitters allows it to modulate receptor activity, particularly in the central nervous system.
• Kinase Inhibition : Research indicates that it may inhibit certain kinases involved in cell proliferation and survival, making it a candidate for cancer therapy.

In Vitro Studies

Several studies have investigated the effects of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide on various cell lines:

• Neuroprotective Effects : In a study examining neuroprotective properties, the compound demonstrated significant protective effects against oxidative stress-induced apoptosis in neuronal cells, suggesting potential applications in neurodegenerative diseases .
• Anticancer Activity : Research has highlighted its ability to inhibit cell growth in cancer cell lines by inducing apoptosis through the modulation of kinase signaling pathways .
• Receptor Interactions : The compound has been studied for its affinity towards specific receptors such as histamine H3 receptors, where it acts as an antagonist, potentially influencing cognitive functions .

Case Studies

A notable case study involved the administration of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide in animal models of anxiety disorders. Results indicated a reduction in anxiety-like behaviors, correlating with alterations in neurotransmitter levels .

Comparison with Similar Compounds

Comparative studies with similar compounds reveal distinct advantages and unique properties:

Compound Name	Mechanism of Action	Unique Features
(S)-2-Pyrrolidinemethanol	Chiral building block	Used primarily in asymmetric synthesis
N-Methyl-L-prolinol	Modulates neurotransmitter release	Similar structure but different activity